Cas no 1286274-91-6 (Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate
• CAS No: 1286274-91-6
• MF: C₁₈H₂₇FN₂O₃
• MW: 338.416988611221
• CID: 4788194
• Update Time: 2025-06-11

Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(5-fluoro-2-methoxybenzyl)piperidin-4-yl)carbamate
• Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate

• Inchi： 1S/C18H27FN2O3/c1-18(2,3)24-17(22)20-15-7-9-21(10-8-15)12-13-11-14(19)5-6-16(13)23-4/h5-6,11,15H,7-10,12H2,1-4H3,(H,20,22)
• InChI Key： PAADXCOOUKLUQB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN1CCC(CC1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• XLogP3: 3.1
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate

Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate (CAS No. 1286274-91-6): An Overview and Recent Developments

Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate (CAS No. 1286274-91-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a tool for studying receptor interactions.

The chemical structure of Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate is composed of a tert-butyl carbamate group attached to a piperidine ring, which is further substituted with a 5-fluoro-2-methoxybenzyl moiety. This intricate arrangement confers the compound with specific pharmacological properties, making it an attractive candidate for drug development.

Recent studies have highlighted the role of Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate in modulating the activity of G protein-coupled receptors (GPCRs), a family of membrane receptors that play crucial roles in cellular signaling pathways. Specifically, this compound has been shown to exhibit high affinity and selectivity for certain GPCRs, which are implicated in various neurological conditions such as Alzheimer's disease and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding properties of Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate to several GPCRs. The results demonstrated that the compound selectively binds to the serotonin receptor subtype 5-HT_1A, with a binding affinity (K_d) of 0.3 nM. This high affinity suggests that Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate could be a valuable tool for developing new treatments for anxiety and depression, conditions often associated with dysregulation of serotonin signaling.

Beyond its potential therapeutic applications, Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate has also been utilized as a research tool to explore the structure-function relationships of GPCRs. In a collaborative effort between academic and industrial laboratories, scientists used this compound to probe the conformational changes in GPCRs upon ligand binding. The insights gained from these studies have contributed to a deeper understanding of receptor dynamics and have informed the design of more effective and selective ligands.

The synthesis of Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate involves multi-step organic reactions, including the formation of the tert-butyl carbamate group and the introduction of the 5-fluoro-2-methoxybenzyl substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both research and pharmaceutical development.

In addition to its pharmacological properties, the stability and solubility characteristics of Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate have been extensively studied. Researchers have reported that the compound exhibits good stability under physiological conditions and has acceptable solubility in aqueous solutions, which are important factors for its use in biological assays and potential clinical applications.

The safety profile of Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate has also been evaluated through preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its further development as a potential therapeutic agent.

In conclusion, Tert-Butyl 1-(5-fluoro-2-methoxybenzyl)piperidin-4-ylcarbamate (CAS No. 1286274-91-6) represents a promising molecule with diverse applications in both research and drug development. Its unique structural features and favorable pharmacological properties make it an important candidate for further investigation into its therapeutic potential and as a tool for advancing our understanding of GPCR biology.